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Compound of Interest

Compound Name:
3-Chloro-2-hydroxyphenacyl

bromide

CAS No.: 84320-78-5

Cat. No.: B3043304

Get Quote

Executive Summary: Operational Safety Profile
3-Chloro-2-hydroxyphenacyl bromide (an

-halo ketone) is a potent alkylating agent and lachrymator. Unlike standard laboratory irritants,
this compound does not merely irritate mucous membranes; it chemically modifies proteins via
nucleophilic substitution, leading to delayed, persistent, and severe burns.

Immediate Core Directive:

Zero Skin Contact: Treat as a permeating corrosive. Standard nitrile gloves provide

insufficient protection for prolonged handling.

Zero Inhalation: All operations must occur within a certified chemical fume hood.

Deactivation: Do not use water alone for cleaning. You must use a nucleophilic deactivation

solution (Sulfur-based).
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Part 1: Hazard Mechanism & Risk Analysis
To understand the PPE requirements, one must understand the molecular threat. This

compound contains an electron-deficient methylene group adjacent to a carbonyl and a leaving

group (Bromine).

Lachrymatory Action: The compound alkylates cysteine residues on the TRPA1 ion channel

in corneal and respiratory nerves. This triggers an immediate, overwhelming pain response

(tearing, blepharospasm) at concentrations as low as

.

Delayed Chemical Burns: As a lipophilic alkylator, it penetrates the stratum corneum. Once

deep in the tissue, it hydrolyzes or alkylates cellular proteins, releasing hydrobromic acid

(HBr) locally. This results in burns that may not appear for hours after exposure.

Part 2: Personal Protective Equipment (PPE) Matrix
The following matrix replaces generic safety advice with high-fidelity barrier selection criteria.
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Protection Zone Recommended Equipment Technical Justification

Hand Protection (Primary)
Silver Shield® (Laminate) or

Viton®

-Halo ketones permeate nitrile

rubber rapidly (<15 mins).

Laminate films offer >480 min

breakthrough time.

Hand Protection (Dexterity)
Double Nitrile (Outer: 8 mil,

Inner: 4 mil)

Only acceptable for incidental

contact. If laminate is too

clumsy, wear double nitrile and

change immediately upon any

splash.

Ocular/Face
Chemical Goggles + Face

Shield

Safety glasses are insufficient.

Vapors can bypass glasses. A

face shield prevents crystal

sublimation deposition on the

skin.

Respiratory Fume Hood (Primary)
Engineering control is

mandatory.

Respiratory (Spill)
Full-Face Respirator w/

OV/AG/P100

Organic Vapor (OV) cartridge

captures the ketone; Acid Gas

(AG) captures hydrolysis

byproducts (HBr); P100

captures particulates.

Body Tyvek® Lab Coat + Apron

Cotton lab coats absorb and

hold the chemical against the

skin. Impervious aprons

prevent torso penetration.

Visualization: PPE Decision Logic
The following diagram illustrates the decision workflow for selecting PPE based on the scale of

operation.
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Risk Mitigation Logic

Start: Handling 3-Cl-2-OH-Phenacyl Br

Assess Scale of Operation

< 100 mg (Weighing/Aliquot) > 100 mg or Synthesis

Standard Protocol:
Double Nitrile Gloves

Chemical Goggles
Fume Hood Sash Low

High-Hazard Protocol:
Silver Shield (Laminate) Liners

Outer Nitrile Gloves
Face Shield + Goggles
Tyvek Sleeve Covers

Click to download full resolution via product page

Figure 1: Decision logic for PPE selection based on operational scale. Note the escalation to

laminate gloves for larger quantities.

Part 3: Operational Protocols
Weighing & Transfer (The Critical Zone)
The highest risk of exposure occurs during the transfer of the solid, where static electricity can

disperse micro-crystals.

Static Control: Use an anti-static gun or wipe on the spatula and weighing boat before

touching the compound.

Balance Location: The balance must be inside the fume hood. If this is impossible, use a

"balance enclosure" or a glove bag.

Technique:
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Place a chemically resistant mat (absorbent pad with plastic backing) in the hood.

Tare the vial, not the paper. Weigh directly into the tared vial to minimize transfer steps.

The "Wet" Transfer: If possible, dissolve the compound in the shipping container with a

known volume of solvent (e.g., Dichloromethane or DMSO), then transfer the liquid by

volume. This eliminates dust generation entirely.[1]

Solubilization
Solvents: Soluble in DCM, Ethyl Acetate, DMSO. Sparingly soluble in water.

Precaution: When dissolving, do not heat open vessels. Use a reflux condenser or sealed

pressure vial to prevent vapor release.

Part 4: Decontamination & Disposal
Standard soap and water are ineffective for immediate neutralization. You must chemically

destroy the alkylating capability of the molecule.

The "Decon Solution" (Nucleophilic Quench)
Prepare this solution before starting work.

Composition: 10% Sodium Thiosulfate (

) in water + 10% Ethanol (to aid solubility).

Mechanism: Thiosulfate acts as a soft nucleophile, attacking the alpha-carbon and displacing

the bromide. The resulting thiosulfate ester is water-soluble and non-lachrymatory.

Spill Response Protocol
Evacuate: If outside the hood, evacuate the lab immediately.

PPE Up: Don Full-Face Respirator (OV/AG/P100) and Silver Shield gloves.

Cover: Cover the spill with a pad soaked in the Decon Solution.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://document.clearsynth.com/d.asp?d=CS-MM-47382%20-%20MSDS%20REACH.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3043304?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wait: Allow 15–30 minutes for the reaction to occur.

Clean: Wipe up the residue. The yellow/orange color of the phenacyl bromide should fade as

it reacts.

Visualization: Decontamination Workflow

Spill / Contamination Isolate Area
(Evacuate if outside hood)

Apply Decon Solution
(10% Na2S2O3 in EtOH/H2O)

Wait 20 Mins
(Nucleophilic Displacement)

Clean & Dispose
(Halogenated Waste)

Click to download full resolution via product page

Figure 2: Step-by-step decontamination workflow utilizing Sodium Thiosulfate neutralization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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